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Compound of Interest

(3-Aminophenyl)
Compound Name:
(morpholino)methanone

Cat. No.: B171742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of (3-
Aminophenyl)(morpholino)methanone, a key intermediate in the synthesis of various active
pharmaceutical ingredients.[1][2] This document outlines key technical data, potential suppliers,

and relevant experimental protocols to support researchers and professionals in drug discovery
and development.

Quantitative Data Summary

(3-Aminophenyl)(morpholino)methanone is a commercially available compound with the
following key characteristics. The data presented below is a summary from various suppliers
and literature sources.
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Property Value Source(s)
CAS Number 104775-65-7 [3]14]15]
Molecular Formula C11H14N202 [3B1141[5]
Molecular Weight 206.24 g/mol [4]

Purity >95% [3]
Appearance Solid

Density 1.228 g/cm3 [4]

Storage Temperature 2-8°C [41[6]

Commercial Suppliers

A number of chemical suppliers offer (3-Aminophenyl)(morpholino)methanone. The
following table summarizes a selection of these suppliers and their respective product
information. Researchers are advised to visit the suppliers' websites for the most current
information on availability, purity, and pricing.
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. . Additional
Supplier Catalog Number Purity .
Information
In stock for global
AChemBlock P42843 95% )
delivery.
] -~ Provides a list of
ChemicalBook N/A Not specified ) )
various suppliers.
Provides basic
Appchem AL47875 Not specified chemical properties.
[5]
Marketed as Bis(3-
Ambeed AMBH95E080CE 95% aminophenyl)methano
ne.
Listed as 3-
MOLBASE 38520 96% (Morpholin-4-

ylcarbonyl)aniline.[7]

Experimental Protocols

The synthesis of (3-Aminophenyl)(morpholino)methanone has been described in the
scientific literature. The compound is noted as a key intermediate for active pharmaceutical
ingredients.[1][2]

Synthesis of (3-Aminophenyl)(morpholino)methanone[1]

This protocol outlines a four-step synthesis starting from benzotrichloride.
Step 1: Nitration of Benzotrichloride

e Benzotrichloride is nitrated to yield meta-nitrobenzoic acid.

Step 2: Chlorination

e The resulting meta-nitrobenzoic acid is chlorinated using thionyl chloride to produce meta-
nitrobenzoyl chloride.
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Step 3: Condensation with Morpholine
» Meta-nitrobenzoyl chloride is condensed with morpholine.
Step 4: Reduction

e The nitro group is reduced using iron and hydrochloric acid to form the final product, (3-
Aminophenyl)(morpholino)methanone.

Potential Applications and Signaling Pathways

While specific biological activities of (3-Aminophenyl)(morpholino)methanone are not
extensively documented, the morpholine moiety is a common feature in inhibitors of key
signaling pathways relevant to drug discovery. The presence of the morpholine ring suggests
potential for this compound to be explored as a scaffold in the development of inhibitors for
pathways such as the PI3K/Akt/mTOR pathway, which is crucial in cell proliferation and
survival.[8] Morpholino pyrimidine derivatives have been reported as small molecule inhibitors
of PIBK/Akt/mTOR.[8] Furthermore, morpholine-containing compounds have been investigated
as Bruton's tyrosine kinase (BTK) inhibitors for conditions like rheumatoid arthritis.[9]

Below is a simplified representation of a potential workflow for evaluating the activity of (3-
Aminophenyl)(morpholino)methanone in a kinase inhibition assay.

Preparation

(3-Aminophenyl)
(morpholino)methanone

Assay Execution

Measure Kinase Activity
(e.g., Luminescence)

Initiate Reaction
(add ATP/Substrate)

Incubate Compound
with Kinase

Target Kinase
(e.g., PI3K, BTK)

Data Analysis
Calculate IC50 Value

Assay Buffer, ATP,
Substrate

ie
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Figure 1: Workflow for Kinase Inhibition Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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